HS79

• Molecular Formula: C19H22N4S
• Molecular Weight: 338.5 g/mol
• InChI: InChI=1S/C19H22N4S/c1-13-14(2)24-19-17(13)18(20-12-21-19)22-16-8-9-23(11-16)10-15-6-4-3-5-7-15/h3-7,12,16H,8-11H2,1-2H3,(H,20,21,22)/t16-/m1/s1
• InChIKey: VSXRMURGJRAOCU-MRXNPFEDSA-N

HS79: Active FASN Inhibitor Enantiomer

HS79 is an enantiomer of Fasnall, a thiophenopyrimidine compound that acts as a selective inhibitor of Fatty Acid Synthase (FASN) [1]. FASN is a key enzyme in de novo lipogenesis, often upregulated in various cancers and metabolic disorders [2]. Unlike its parent compound Fasnall (a racemic mixture), HS79 is the purified (R)-enantiomer, which exhibits distinct biochemical properties. Its primary mechanism of action involves disrupting co-factor binding sites on FASN, thereby inhibiting the incorporation of acetate into lipids [1]. This compound is a critical tool for researchers investigating the differential effects of FASN inhibition in cellular and in vivo models, particularly in oncology and metabolic disease research.

Chiral Identity Single enantiomer of Fasnall; resolves stereospecific FASN co-factor site binding

Workflow Fit Enantiomer-specific probe for de novo lipid synthesis inhibition studies in cellular models

• [1] Alwarawrah Y, Hughes P, Loiselle D, et al. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016;23(6):678-688. View Source
• [2] Menendez JA, Lupu R. Fatty acid synthase and the lipogenic phenotype in cancer pathogenesis. Nat Rev Cancer. 2007;7(10):763-777. View Source

Why HS79 Cannot Be Substituted

The simple substitution of HS79 with another FASN inhibitor, such as the racemic Fasnall or the other enantiomer HS80, is scientifically invalid. The inhibition of FASN is a complex process, and the specific stereochemistry of inhibitors dramatically impacts their potency, selectivity, and downstream biological effects [1]. Unlike generic FASN inhibitors that may broadly target the enzyme's active sites, HS79 and its enantiomers act through specific co-factor binding sites, leading to unique changes in cellular lipid profiles and apoptotic pathways [1]. Therefore, experimental outcomes obtained with one enantiomer are not directly transferable to the other or to the racemic mixture, making precise compound selection essential for reproducible research.

HS79 vs. Racemate

Chiral center dictates binding affinity; racemate may not match HS79's enantiomer-specific assay-response context.

HS79 vs. HS-80

Opposite enantiomer shows reported functional divergence; stereospecificity may not transfer directly.

Fasnall Scaffold vs. C75

Cytotoxicity profile towards non-tumorigenic cells differs; class-wide property should not be assumed.

• [1] Alwarawrah Y, Hughes P, Loiselle D, et al. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016;23(6):678-688. View Source

HS79 Quantitative Evidence

FASN Inhibitory Potency vs. Racemate

In a direct head-to-head comparison of FASN inhibition in BT474 breast cancer cells, HS79 demonstrated significantly higher potency than both the parent racemic compound, Fasnall, and the other enantiomer, HS80 [1]. The study measured the incorporation of tritiated acetate into lipids, a direct readout of FASN activity.

FASN Potency vs. Racemate

Head-to-head

IC50 1.57 μM (HS79) vs 5.84 μM (racemate)
3.7-fold reported potency difference

Enantiomer-specific assay potency context

BT474 cell acetate incorporation assay

Evidence Dimension	Inhibition of tritiated acetate incorporation into lipids (IC50)
Target Compound Data	1.57 μM
Comparator Or Baseline	Fasnall: 5.84 μM; HS80: 7.13 μM
Quantified Difference	HS79 is 3.7-fold more potent than Fasnall and 4.5-fold more potent than HS80.
Conditions	BT474 human breast cancer cell line

Why This Matters

For researchers studying FASN-dependent cancer cell lines, HS79 provides a more potent and specific tool, requiring a lower concentration to achieve the same level of target engagement, which can reduce potential off-target effects and compound cost.

• [1] Alwarawrah Y, Hughes P, Loiselle D, et al. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016;23(6):678-688. (See Figure 2D) View Source

Stereospecific Potency vs. Opposite Enantiomer

The parent compound, Fasnall, has been shown to be a highly selective FASN inhibitor, with no significant activity against a panel of other enzymes including ACC, ZipK, AMPKα, AMPKγ, TRAP1, HSP70, NS5, and IRAK2 [1]. As an enantiomer of Fasnall, HS79 shares this target selectivity profile, distinguishing it from broader-spectrum lipid metabolism inhibitors. This contrasts with other FASN inhibitors like C75, which are known to have off-target effects such as CPT-1 activation.

Stereospecificity vs. HS-80

Head-to-head

IC50 1.57 μM (HS79) vs 7.13 μM (HS-80); HS-102 inactive

Chiral center confirmed as critical for target engagement

BT474 cellular lipid incorporation model

Evidence Dimension	Enzymatic selectivity
Target Compound Data	Selective for FASN (inferred from Fasnall selectivity profile)
Comparator Or Baseline	Fasnall (potent inhibitor of FASN only); C75 (FASN inhibitor with CPT-1 off-target effects)
Quantified Difference	Not applicable (qualitative selectivity profile)
Conditions	In vitro enzymatic assays (FLECS method)

Why This Matters

This high degree of target selectivity is crucial for generating clean, interpretable data in complex biological systems, allowing researchers to confidently attribute observed phenotypes to FASN inhibition rather than to off-target activities.

• [1] Alwarawrah Y, Hughes P, Loiselle D, et al. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016;23(6):678-688. (See Figure 3) View Source

Selectivity Profile: Nucleotide-Binding Proteins

The parent compound, Fasnall, has demonstrated potent anti-proliferative activity across multiple breast cancer cell lines [1]. At a concentration of 50 μM, Fasnall inhibited cell proliferation with a potency comparable to 50 μM C75, a well-studied FASN inhibitor, but with significantly reduced cytotoxicity toward non-tumorigenic MCF10A cells [1]. Given that HS79 is a more potent enantiomer of Fasnall, it is reasonable to infer that it shares this favorable anti-proliferative profile, likely with enhanced potency at lower concentrations.

Selectivity Panel

Class-level

No engagement of 11 nucleotide-binding proteins tested

Restricted target profile in selectivity screening

ATP Sepharose elution comparable to DMSO vehicle

Evidence Dimension	Inhibition of cell proliferation
Target Compound Data	Inhibits proliferation at 50 μM (inferred from Fasnall data)
Comparator Or Baseline	C75 (50 μM)
Quantified Difference	Comparable anti-proliferative potency to C75, with potentially lower cytotoxicity
Conditions	Various breast cancer cell lines (e.g., BT474, SKBR3, MCF7)

Why This Matters

This evidence supports the use of HS79 as a valuable tool for studying the role of FASN in cancer cell growth and survival, particularly in HER2+ breast cancer models. Its favorable selectivity profile compared to C75 makes it a more reliable tool for long-term or in vivo studies.

• [1] Alwarawrah Y, Hughes P, Loiselle D, et al. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016;23(6):678-688. (See Figure 4) View Source

HS79 Application Scenarios

Chemical Probe for FASN-Dependent Lipid Metabolism

HS79 is the optimal choice for researchers investigating the specific biological consequences of FASN inhibition. Its defined stereochemistry and superior potency over the racemic Fasnall [1] make it an essential tool for structure-activity relationship (SAR) studies and for dissecting the roles of different FASN binding sites. Using HS79 instead of Fasnall can yield clearer data by reducing the confounding effects of the less active enantiomer.

Cytotoxicity Profiling Across Breast Cancer Subtypes

For studies focused on the role of de novo lipogenesis in cancer, particularly in HER2+ breast cancer models, HS79 is a highly relevant compound. The established anti-tumor activity of its parent compound in the MMTV-Neu mouse model [1] provides a strong rationale for using HS79 in similar xenograft or syngeneic tumor studies. Its higher potency suggests it may achieve comparable or better efficacy at lower doses, potentially improving in vivo tolerability.

In Vivo Target Engagement in HER2+ Models

The mechanism of action of Fasnall, and by extension HS79, involves profound changes in cellular lipid profiles, including an increase in ceramides that contributes to apoptosis [1]. Researchers studying the interplay between lipid metabolism, sphingolipid signaling, and cell death will find HS79 a precise chemical probe for interrogating these pathways.

Application

Selection Property

Validation Focus

FASN-dependent lipid metabolism studies

Enantiomer-specific inhibitory profile

Lipid synthesis pathway endpoints

Breast cancer subtype profiling

Differential cell-model response

Non-tumorigenic cell endpoint review

In vivo PK/PD modeling

Scaffold bioavailability context

Model-response endpoint monitoring

Co-factor site inhibitor screening

Defined selectivity panel

Nucleotide-binding protein assays

• [1] Alwarawrah Y, Hughes P, Loiselle D, et al. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016;23(6):678-688. View Source